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Compound of Interest

Compound Name: PD146176

Cat. No.: B1679109 Get Quote

For researchers, scientists, and drug development professionals utilizing PD146176, a potent

and selective 15-lipoxygenase-1 inhibitor, adherence to proper disposal procedures is crucial

for maintaining laboratory safety and environmental compliance. This guide provides essential,

immediate safety and logistical information for the disposal of PD146176, based on available

safety data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PD146176 is provided below. This

information is critical for understanding the handling and disposal requirements of the

compound.

Property Value

Chemical Name 6,11-Dihydro[1]benzothiopyrano[4,3-b]indole

Molecular Formula C₁₅H₁₁NS

Molecular Weight 237.32 g/mol

Appearance Crystalline solid

Solubility
Soluble in DMSO (to 100 mM) and ethanol (to

50 mM). Sparingly soluble in aqueous buffers.

Storage Store at +4°C.
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Hazard Assessment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, PD146176 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).

However, it is recommended that this material be considered hazardous until further

information becomes available.[2] Standard laboratory hygiene practices should be followed at

all times.

Disposal Procedures
While specific, detailed experimental protocols for the disposal of PD146176 are not

extensively documented in publicly available resources, general best practices for chemical

waste disposal should be followed. The primary guidance is to dispose of the material in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:

Consult Institutional Guidelines: Before initiating any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) department for specific protocols

regarding chemical waste.

Waste Collection:

Collect waste PD146176, including any contaminated materials (e.g., pipette tips, gloves,

empty vials), in a designated and properly labeled hazardous waste container.

The container should be suitable for chemical waste, typically a sealable, chemically

resistant container.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"PD146176 (6,11-Dihydro[1]benzothiopyrano[4,3-b]indole)".

Include the approximate quantity of the waste.

Storage of Waste:
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Store the waste container in a designated satellite accumulation area or the main

hazardous waste storage area.

Ensure the storage area is secure and away from incompatible materials.

Arranging for Pickup:

Contact your institution's EHS department to arrange for the pickup and disposal of the

chemical waste. Professional waste disposal services will handle the final treatment and

disposal in compliance with regulations.

Spill Management:

In the event of a spill, the following steps should be taken:

Personal Precautions: Avoid breathing dust, vapors, mist, or gas.[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[3]

Cleanup:

For solid spills, pick up and arrange disposal without creating dust. Sweep up and shovel

the material into a suitable, closed container for disposal.[3]

Wipe the surface with a moist towel to remove any remaining residue.[3]

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of PD146176.
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PD146176 Disposal Workflow
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Caption: Logical workflow for the proper disposal of PD146176.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of PD146176, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. nanolight.com [nanolight.com]

To cite this document: BenchChem. [Proper Disposal of PD146176: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679109#pd146176-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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